Cas no 27959-34-8 (1,12-Dodecanediaminium, N,N,N,N',N',N'-hexamethyl-)

1,12-Dodecanediaminium, N,N,N,N',N',N'-hexamethyl- structure
27959-34-8 structure
Product Name:1,12-Dodecanediaminium, N,N,N,N',N',N'-hexamethyl-
CAS No:27959-34-8
MF:C18H42N2
MW:286.539485454559
CID:1433319
PubChem ID:38196
Update Time:2025-04-20

1,12-Dodecanediaminium, N,N,N,N',N',N'-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,12-Dodecanediaminium, N,N,N,N',N',N'-hexamethyl-
    • trimethyl-[12-(trimethylazaniumyl)dodecyl]azanium
    • N1,N1,N1,N12,N12,N12-hexamethyldodecane-1,12-diaminium bromide
    • 1,12-Bis(trimethyl ammonium)dodecane dibromide
    • DTXSID70275405
    • dodecane-1,12-bis(trimethylammonium bromide)
    • 1,12-bis-(trimethyl ammonium) dodecane dibromide
    • CHEMBL119701
    • N,N,N,N'',N'',N''-Hexamethyl-1,12-dodecane diaminium dibromide
    • CHEMBL1179278
    • 27959-34-8
    • BDBM50060533
    • trimethyl-[12-(trimethylammonio)dodecyl]ammonium
    • Dodecamethonium
    • SCHEMBL6933263
    • N,N,N,N'',N'',N''-Hexamethyldodecane-1,12-diammoniumdibromide
    • Inchi: 1S/C18H42N2/c1-19(2,3)17-15-13-11-9-7-8-10-12-14-16-18-20(4,5)6/h7-18H2,1-6H3/q+2
    • InChI Key: PUOAFIKQSLOKQZ-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)CCCCCCCCCCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 286.33506
  • Monoisotopic Mass: 286.334799348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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